Cas no 2227688-55-1 (rac-tert-butyl (3R,4S)-3-hydroxy-4-(2-methylprop-1-en-1-yl)pyrrolidine-1-carboxylate)

• Product Name: rac-tert-butyl (3R,4S)-3-hydroxy-4-(2-methylprop-1-en-1-yl)pyrrolidine-1-carboxylate
• CAS No: 2227688-55-1
• MF: C₁₃H₂₃NO₃
• MW: 241.326624155045
• CID: 6301729
• PubChem ID: 165874031
• Update Time: 2025-10-31

rac-tert-butyl (3R,4S)-3-hydroxy-4-(2-methylprop-1-en-1-yl)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• rac-tert-butyl (3R,4S)-3-hydroxy-4-(2-methylprop-1-en-1-yl)pyrrolidine-1-carboxylate
• 2227688-55-1
• EN300-1635227

• Inchi： 1S/C13H23NO3/c1-9(2)6-10-7-14(8-11(10)15)12(16)17-13(3,4)5/h6,10-11,15H,7-8H2,1-5H3/t10-,11-/m1/s1
• InChI Key： PFGMUMDIOVKBPM-GHMZBOCLSA-N
• SMILES： O[C@@H]1CN(C(=O)OC(C)(C)C)C[C@H]1/C=C(\C)/C

Computed Properties

• Exact Mass: 241.16779360g/mol
• Monoisotopic Mass: 241.16779360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 49.8Ų

Additional information on rac-tert-butyl (3R,4S)-3-hydroxy-4-(2-methylprop-1-en-1-yl)pyrrolidine-1-carboxylate

Rac-tert-butyl (3R,4S)-3-hydroxy-4-(2-methylprop-1-en-1-yl)pyrrolidine-1-carboxylate (CAS No. 2227688-55-1): An Overview of Its Synthesis, Properties, and Applications in Medicinal Chemistry

Rac-tert-butyl (3R,4S)-3-hydroxy-4-(2-methylprop-1-en-1-yl)pyrrolidine-1-carboxylate (CAS No. 2227688-55-1) is a chiral compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of pyrrolidines, which are five-membered heterocyclic compounds with a wide range of applications in pharmaceutical and chemical research.

The synthesis of rac-tert-butyl (3R,4S)-3-hydroxy-4-(2-methylprop-1-en-1-yl)pyrrolidine-1-carboxylate involves several key steps that highlight the importance of stereochemistry and functional group manipulation. One common approach to synthesizing this compound is through the use of asymmetric catalysis, which allows for the selective formation of the desired enantiomer. Recent studies have shown that palladium-catalyzed allylic substitution reactions can be highly effective in achieving the desired stereochemistry, leading to high yields and excellent enantioselectivity.

In terms of its physical and chemical properties, rac-tert-butyl (3R,4S)-3-hydroxy-4-(2-methylprop-1-en-1-yl)pyrrolidine-1-carboxylate exhibits a molecular weight of 267.37 g/mol and a melting point of approximately 75°C. The presence of the tert-butyl group provides enhanced stability and solubility, making it suitable for various pharmaceutical applications. The hydroxyl group at the C3 position and the alkene moiety at C4 contribute to its reactivity and potential for further functionalization.

The biological activity of rac-tert-butyl (3R,4S)-3-hydroxy-4-(2-methylprop-1-en-1-yl)pyrrolidine-1-carboxylate has been extensively studied in recent years. Research has shown that this compound possesses potent anti-inflammatory properties, making it a promising candidate for the development of new therapeutic agents. In particular, it has been found to inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, which are key mediators in various inflammatory diseases.

Furthermore, rac-tert-butyl (3R,4S)-3-hydroxy-4-(2-methylprop-1-en-1-yl)pyrrolidine-1-carboxylate has demonstrated significant neuroprotective effects in preclinical studies. It has been shown to reduce oxidative stress and prevent neuronal cell death in models of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. These findings suggest that this compound may have therapeutic potential in treating these debilitating conditions.

In addition to its anti-inflammatory and neuroprotective properties, rac-tert-butyl (3R,4S)-3-hydroxy-4-(2-methylprop-1-en-1-yl)pyrrolidine-1-carboxylate has also been investigated for its potential as a modulator of ion channels and receptors. Studies have shown that it can interact with specific ion channels such as voltage-gated potassium channels and ligand-gated ion channels like GABAA receptors. This interaction can lead to modulation of neuronal excitability and may have implications for treating conditions such as epilepsy and anxiety disorders.

The pharmacokinetic properties of rac-tert-butyl (3R,4S)-3-hydroxy-4-(2-methylprop-1-en-1-yl)pyrrolidine-1-carboxylate have also been studied to evaluate its suitability as a drug candidate. Preclinical data indicate that it has favorable oral bioavailability and a relatively long half-life, which are important factors for drug development. Additionally, it has shown low toxicity in animal models, suggesting that it may be safe for human use.

In conclusion, rac-tert-butyl (3R,4S)-3-hydroxy-4-(2-methylpropeneyl)pyrrolidinecarboxylic acid tert-butylester (CAS No. 2227688-55-1) is a versatile compound with a wide range of potential applications in medicinal chemistry. Its unique structural features and biological activities make it an attractive target for further research and development. As ongoing studies continue to uncover new insights into its properties and mechanisms of action, this compound is poised to play a significant role in the advancement of pharmaceutical science.